Cas no 50345-29-4 (4,6-Pyrimidinedimethanol (9CI))

4,6-Pyrimidinedimethanol (9CI) structure
50345-29-4 structure
Product Name:4,6-Pyrimidinedimethanol (9CI)
CAS No:50345-29-4
MF:C6H8N2O2
MW:140.139921188354
CID:1020982
PubChem ID:20557595
Update Time:2025-04-20

4,6-Pyrimidinedimethanol (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4,6-Pyrimidinedimethanol (9CI)
    • [6-(hydroxymethyl)pyrimidin-4-yl]methanol
    • pyrimidine-4,6-diyldimethanol
    • DB-262759
    • DTXSID60608667
    • 4,6-PYRIMIDINEDIMETHANOL
    • SCHEMBL11326441
    • (Pyrimidine-4,6-diyl)dimethanol
    • 50345-29-4
    • Inchi: 1S/C6H8N2O2/c9-2-5-1-6(3-10)8-4-7-5/h1,4,9-10H,2-3H2
    • InChI Key: XRDABWBYKZICRF-UHFFFAOYSA-N
    • SMILES: OCC1C=C(CO)N=CN=1

Computed Properties

  • Exact Mass: 140.058577502g/mol
  • Monoisotopic Mass: 140.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 89.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 66.2Ų
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